Cas no 1806344-86-4 (Ethyl 4-amino-3-hydrazinylbenzoate)

• Product Name: Ethyl 4-amino-3-hydrazinylbenzoate
• CAS No: 1806344-86-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 4959423
• Update Time: 2025-05-20

Ethyl 4-amino-3-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-hydrazinylbenzoate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)6-3-4-7(10)8(5-6)12-11/h3-5,12H,2,10-11H2,1H3
• InChI Key： VESPEAMKWAUUBZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)NN)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.2
• Topological Polar Surface Area: 90.4

Additional information on Ethyl 4-amino-3-hydrazinylbenzoate

Ethyl 4-amino-3-hydrazinylbenzoate (CAS No. 1806344-86-4): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-amino-3-hydrazinylbenzoate (CAS No. 1806344-86-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of hydrazine derivatives and has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The chemical structure of Ethyl 4-amino-3-hydrazinylbenzoate consists of a benzene ring substituted with an amino group at the 4-position and a hydrazine group at the 3-position, with an ethyl ester group attached to the carboxylic acid moiety. This arrangement confers the molecule with a combination of aromatic, amine, and hydrazine functionalities, which are known to play crucial roles in various biological processes.

Recent research has highlighted the potential of Ethyl 4-amino-3-hydrazinylbenzoate in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle progression and DNA replication, leading to cell cycle arrest and apoptosis.

In addition to its antitumor properties, Ethyl 4-amino-3-hydrazinylbenzoate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic properties of Ethyl 4-amino-3-hydrazinylbenzoate have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for therapeutic purposes. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

Toxicity studies have shown that Ethyl 4-amino-3-hydrazinylbenzoate is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can be advanced to clinical trials.

The synthetic route for preparing Ethyl 4-amino-3-hydrazinylbenzoate involves several well-established chemical reactions. The process typically starts with the preparation of 4-nitrobenzoic acid, which is then reduced to form 4-aminobenzoic acid. The carboxylic acid group is subsequently converted to the ethyl ester using ethanol and an acid catalyst. Finally, the hydrazine group is introduced through a reaction with hydrazine hydrate under appropriate conditions.

The versatility of Ethyl 4-amino-3-hydrazinylbenzoate extends beyond its potential as a therapeutic agent. It can also serve as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, modifications at the amino or hydrazine groups can lead to compounds with enhanced potency or selectivity for specific targets.

In conclusion, Ethyl 4-amino-3-hydrazinylbenzoate (CAS No. 1806344-86-4) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.